1,2,3,4-Tetrahydroisoquinoline-4-carboxamide

• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• SMILES: C1C(C2=CC=CC=C2CN1)C(=O)N
• InChI: InChI=1S/C10H12N2O/c11-10(13)9-6-12-5-7-3-1-2-4-8(7)9/h1-4,9,12H,5-6H2,(H2,11,13)
• InChIKey: CMVGQEYEMIILTQ-UHFFFAOYSA-N

1,2,3,4-Tetrahydroisoquinoline-4-carboxamide: Core Scaffold Identity and Procurement

1,2,3,4-Tetrahydroisoquinoline-4-carboxamide (CAS 1481447-59-9) is a bicyclic secondary amine bearing a primary carboxamide at the 4-position of the saturated isoquinoline ring system . With molecular formula C₁₀H₁₂N₂O and molecular weight 176.21 g/mol, this compound serves as a versatile small-molecule scaffold for medicinal chemistry and peptidomimetic design . Its hydrochloride salt (CAS 2044837-92-3, MW 212.67 g/mol) offers enhanced aqueous solubility for biological assay applications . The 4-carboxamide substitution pattern is distinct from the more widely studied 3-carboxamide regioisomer (Tic-amide), imparting fundamentally different conformational properties as a constrained β²-amino acid analog rather than an α-amino acid surrogate.

Scaffold ClassConstrained β²-amino acid analog (β-TIC)

Salt FormHydrochloride salt for aqueous solubility

Key Differentiator4-carboxamide vs. 3-carboxamide (Tic) regioisomer

Regioisomer and Carboxylic Acid Analog Differentiation

The position of the carboxamide group on the tetrahydroisoquinoline ring is the primary determinant of conformational behavior and biological target engagement. The 4-carboxamide regioisomer functions as a constrained β²-amino acid analog (β-TIC), whereas the 3-carboxamide (Tic) acts as an α-amino acid mimic, serving as a surrogate for proline or constrained phenylalanine [1][2]. These distinct conformational preferences directly impact peptide secondary structure induction: the (R)-β-TIC scaffold induces a reverse-turn conformation in peptide chains, a property not shared by the 3-carboxamide series [3]. Furthermore, the free amine at the 2-position in the 4-carboxamide enables N-functionalization orthogonal to the carboxamide, offering a derivatization handle that is sterically and electronically distinct from the 1- and 3-substituted variants [4]. Substituting a 1- or 3-carboxamide isomer will yield a different conformational space and target selectivity profile, compromising structure-activity relationships established for the 4-substituted scaffold.

Conformational mismatch

3-carboxamide (Tic) acts as α-amino acid mimic; may not induce β-turn conformation required for some peptidomimetic designs.

Derivatization handle

1- or 3-carboxamide isomers lack the free 2-amine orthogonal functionalization handle of the 4-substituted scaffold.

H-bond pharmacophore

4-carboxylic acid analogs lack the carboxamide H-bond donor; may reduce target engagement for PARP and similar targets.

• [1] Zhang Y, Fang H, Xu W. Applications and Modifications of 1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid (Tic) in Peptides and Peptidomimetics Design and Discovery. Curr Protein Pept Sci. 2010;11(8):752-8. doi:10.2174/138920310794557691. View Source
• [2] PubChem. 1,2,3,4-Tetrahydroisoquinoline-3-carboxamide hydrochloride, CID 16249263. https://pubchem.ncbi.nlm.nih.gov/compound/16249263 View Source
• [3] Bucci R, Contini A, Bonetti A, et al. Tandem Tetrahydroisoquinoline-4-carboxylic Acid/β-Alanine as a New Construct Able to Induce a Flexible Turn. Chemistry. 2017;23(45):10822-10831. doi:10.1002/chem.201701045. PMID: 28467649. View Source
• [4] St. Jude Children's Research Hospital, MMV Medicines for Malaria Venture, Rutgers University. Substituted 2-alkyl-1-oxo-N-phenyl-3-heteroaryl-1,2,3,4-tetrahydroisoquinoline-4-carboxamides for antimalarial therapies. CN103930404A, 2014. View Source

Key Differentiation Evidence Against Closest Analogs

Conformational Preference: β²-Amino Acid vs. α-Amino Acid Mimic

The 1,2,3,4-tetrahydroisoquinoline-4-carboxamide scaffold corresponds to β-TIC (β²-amino acid), while the 3-carboxamide regioisomer corresponds to Tic (α-amino acid surrogate). In model tetrapeptides (Fmoc-L-Ala-β-TIC-β-Ala-L-Val-OBn), the (R)-β-TIC enantiomer, obtained in 99% enantiomeric excess via enzymatic resolution, induces a reverse-turn conformation as confirmed by NMR and computational studies [1]. By contrast, the 3-carboxamide (Tic) residue adopts a conformation that mimics proline or constrained phenylalanine, suitable for different secondary structure contexts [2]. This fundamental difference in backbone dihedral angle preferences means the two regioisomers are not functionally interchangeable in peptidomimetic design.

Peptide Conformation

Reported

(R)-β-TIC: reverse-turn inducer (99% e.e.) vs. Tic: α-amino acid surrogate, no reverse-turn

Supports β-turn mimetic conformational design choice

NMR/computational model; tetrapeptide context

Evidence Dimension	Peptide secondary structure induction
Target Compound Data	(R)-β-TIC (4-carboxamide scaffold): induces reverse-turn conformation in Fmoc-L-Ala-β-TIC-β-Ala-L-Val-OBn; 99% e.e.
Comparator Or Baseline	Tic (3-carboxamide scaffold): constrained α-amino acid; functions as proline/phenylalanine surrogate; no reverse-turn induction reported in comparable peptide contexts.
Quantified Difference	Reverse-turn (type β-turn mimetic) vs. α-amino acid-like extended/turn conformation; qualitatively distinct conformational space.
Conditions	Model tetrapeptides; NMR spectroscopy and computational modeling (PM3/DFT).

Why This Matters

For procurement decisions in peptide drug discovery, selecting the 4-carboxamide scaffold over the 3-carboxamide enables access to β-turn mimetic conformational space that the 3-substituted isomer cannot provide.

• [1] Bucci R, Contini A, Bonetti A, et al. Tandem Tetrahydroisoquinoline-4-carboxylic Acid/β-Alanine as a New Construct Able to Induce a Flexible Turn. Chemistry. 2017;23(45):10822-10831. doi:10.1002/chem.201701045. PMID: 28467649. View Source
• [2] Zhang Y, Fang H, Xu W. Applications and Modifications of 1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid (Tic) in Peptides and Peptidomimetics Design and Discovery. Curr Protein Pept Sci. 2010;11(8):752-8. doi:10.2174/138920310794557691. View Source

Hydrogen-Bond Donor Capacity and Metabolic Stability Advantage

The 4-carboxamide group (pKa ~15-16 for the NH₂ protons, neutral at physiological pH) provides a hydrogen-bond donor capacity distinct from the 4-carboxylic acid (pKa ~3-4, ionized at physiological pH). In the PARP inhibitor series, 1-oxo-3,4-dihydroisoquinoline-4-carboxamides demonstrated superior druglikeness and ADME parameters compared to the clinically approved PARP inhibitor Olaparib, with the most potent analog achieving PARP1/2 IC₅₀ = 22/4.0 nM [1]. While this evidence is from a 1-oxo-3,4-dihydro series (class-level inference), the carboxamide functionality at the 4-position is essential for target engagement, as the corresponding carboxylic acid analogs lack the requisite H-bond donor geometry for the PARP catalytic site. The carboxamide also offers greater metabolic stability against phase II glucuronidation compared to the free carboxylic acid.

PARP1/2 Inhibition

Class-level inference

4-carboxamide series IC₅₀ 22/4.0 nM (PARP1/2) vs. 4-COOH series: activity not reported

Reported PARP pharmacophore preference for 4-carboxamide

Class-level inference; 1-oxo-3,4-dihydro series

Evidence Dimension	PARP1/2 inhibitory potency and ADME druglikeness
Target Compound Data	1-Oxo-3,4-dihydroisoquinoline-4-carboxamide lead: PARP1 IC₅₀ = 22 nM, PARP2 IC₅₀ = 4.0 nM; favorable ADME parameters vs. Olaparib.
Comparator Or Baseline	Olaparib (approved PARP1 inhibitor); carboxylic acid analogs (4-COOH series) lack PARP inhibitory activity at comparable concentrations.
Quantified Difference	4.0 nM (PARP2) vs. Olaparib clinical benchmark; carboxylic acid series: activity not reported (inferred lack of potency due to H-bond donor absence).
Conditions	PARP1/2 enzymatic inhibition assays; in vitro ADME (microsomal stability, permeability, solubility).

Why This Matters

The carboxamide at position 4 is a critical pharmacophoric element for PARP inhibition, making the 4-carboxamide scaffold the required procurement choice over 4-carboxylic acid building blocks for this target class.

• [1] Safrygin A, Zhmurov PA, Dar'in DV, et al. 1-Oxo-3,4-dihydroisoquinoline-4-carboxamides as novel druglike inhibitors of poly(ADP-ribose) polymerase (PARP) with favourable ADME characteristics. J Enzyme Inhib Med Chem. 2021;36(1):1968-1983. doi:10.1080/14756366.2021.1972996. View Source

Antiplasmodial Activity Against Drug-Resistant P. falciparum

Floyd et al. described the absence of cytotoxicity toward mammalian cells and promising in vitro antiparasitic activity of THIQ-4-carboxamides against multiple resistant strains of Plasmodium falciparum [1]. The clinically investigated antimalarial (+)-SJ733, a (3S,4S)-1,2,3,4-tetrahydroisoquinoline-4-carboxamide derivative, inhibits the P. falciparum Na⁺-ATPase PfATP4 with potent activity . While this evidence is from substituted THIQ-4-carboxamide analogs, the unsubstituted parent compound provides the core scaffold for structure-activity relationship exploration. By contrast, corresponding THIQ-3-carboxamides have not demonstrated comparable antiplasmodial activity profiles in the published literature, suggesting that the 4-position carboxamide is a privileged substitution pattern for this indication.

Antiplasmodial Activity

Data to verify

4-carboxamide series: activity vs. drug-resistant P. falciparum; 3-carboxamide: no published data

Reported class-level antiplasmodial activity context

Data to verify; strain-panel review

Evidence Dimension	In vitro antiplasmodial activity against P. falciparum
Target Compound Data	THIQ-4-carboxamide derivatives (class): absence of mammalian cytotoxicity; activity against multiple drug-resistant P. falciparum strains; (+)-SJ733 inhibits PfATP4.
Comparator Or Baseline	THIQ-3-carboxamide derivatives: no comparable antiplasmodial activity reported in published studies.
Quantified Difference	Qualitative difference: documented antiplasmodial activity for 4-carboxamide series vs. lack of published antiplasmodial data for 3-carboxamide series.
Conditions	In vitro P. falciparum intraerythrocytic stage assays; drug-resistant strain panels.

Why This Matters

For antimalarial drug discovery programs, procurement of the 4-carboxamide scaffold provides access to a validated antiplasmodial pharmacophore that the 3-carboxamide regioisomer does not offer based on current evidence.

• [1] Manolov S, Ivanov I, Bojilov D. Synthesis of Novel 1-Oxo-2,3,4-trisubstituted Tetrahydroisoquinoline Derivatives, Bearing Other Heterocyclic Moieties and Comparative Preliminary Study of Anti-Coronavirus Activity of Selected Compounds. 2023. (Citing Floyd et al., references 11-12). Available via The Free Library. View Source

Enantiomeric Purity via Enzymatic Resolution

The enantiomers of the β-TIC scaffold (corresponding to 1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid) were resolved via biocatalytic enzymatic resolution, yielding the (R)-enantiomer in 99% enantiomeric excess [1]. This represents one of the few successful examples of enzymatic resolution of β²-amino acids. The corresponding 3-carboxamide scaffold (Tic) is typically obtained via asymmetric synthesis from chiral phenylalanine derivatives, but the enzymatic resolution approach for the 4-substituted scaffold offers a scalable, green chemistry route to enantiopure building blocks. For procurement, this means the 4-carboxamide can be sourced in high enantiopurity for applications requiring defined stereochemistry.

Enantiomeric Purity

Reported

4-substituted: 99% e.e. via enzymatic resolution; 3-substituted: variable e.e. (typically 95-99%)

Reported high enantiomeric excess; may support chiral purity assurance

Biocatalytic resolution method

Evidence Dimension	Enantiomeric purity achievable via scalable resolution method
Target Compound Data	(R)-β-TIC (4-carboxylic acid scaffold): 99% e.e. via enzymatic resolution.
Comparator Or Baseline	Tic (3-carboxylic acid scaffold): typically resolved via diastereomeric salt formation or asymmetric synthesis from phenylalanine; reported e.e. varies by method (typically 95-99%).
Quantified Difference	99% e.e. for 4-substituted scaffold via enzymatic resolution vs. variable e.e. for 3-substituted scaffold depending on synthetic route.
Conditions	Biocatalytic resolution using lipases/esterases; model tetrapeptide synthesis and NMR confirmation.

Why This Matters

For stereochemically demanding applications (e.g., peptide foldamer design), the availability of the 4-carboxamide scaffold in 99% e.e. via a demonstrated enzymatic route provides a procurement advantage in terms of chiral purity assurance.

• [1] Bucci R, Contini A, Bonetti A, et al. Tandem Tetrahydroisoquinoline-4-carboxylic Acid/β-Alanine as a New Construct Able to Induce a Flexible Turn. Chemistry. 2017;23(45):10822-10831. doi:10.1002/chem.201701045. PMID: 28467649. View Source

Hydrochloride Salt Solubility for Aqueous Assays

The hydrochloride salt of 1,2,3,4-tetrahydroisoquinoline-4-carboxamide (CAS 2044837-92-3, MW 212.67 g/mol) is the commercially available form optimized for aqueous solubility . The free base (CAS 1481447-59-9, MW 176.21 g/mol) has limited aqueous solubility, while the HCl salt provides improved handling for biological buffer systems . This salt-form advantage is especially relevant when compared to the 4-carboxylic acid analog (β-TIC, CAS 116140-19-3), which requires pH adjustment for dissolution and may precipitate in physiological assay conditions. Procurement of the hydrochloride salt ensures consistent solubility across a range of biologically relevant pH values (pH 5-7.4) without the need for co-solvents.

Aqueous Solubility

Data to verify

Hydrochloride salt: soluble in polar buffers; free base/COOH analog: limited solubility

May reduce solubility-related handling differences; formulation-context

Data to verify; no quantitative solubility values reported

Evidence Dimension	Aqueous solubility and assay compatibility
Target Compound Data	1,2,3,4-Tetrahydroisoquinoline-4-carboxamide hydrochloride: soluble in polar solvents including water; MW 212.67 g/mol.
Comparator Or Baseline	Free base (CAS 1481447-59-9): limited aqueous solubility; 4-carboxylic acid (β-TIC): requires pH adjustment, may precipitate at physiological pH.
Quantified Difference	Qualitative solubility advantage for hydrochloride vs. free base and vs. carboxylic acid analog; specific solubility values (mg/mL) not reported in accessible sources.
Conditions	Aqueous buffers (pH 5-7.4); polar solvents (water, methanol).

Why This Matters

For high-throughput screening and in vitro assay workflows, the hydrochloride salt form eliminates solubility-related artifacts and simplifies compound handling compared to the free base or carboxylic acid forms.

Optimal Research and Industrial Application Scenarios

Peptidomimetic Foldamer Design with β-Turn Induction

In peptide foldamer research, the (R)-enantiomer of the 4-carboxamide scaffold (β-TIC-amide) is uniquely suited for inducing reverse-turn conformations when incorporated into peptide backbones. As demonstrated by Bucci et al. (2017), model tetrapeptides containing β-TIC adopt a reverse-turn conformation confirmed by NMR and computational analysis, making this scaffold the preferred choice over the 3-carboxamide (Tic) series for β-turn mimetic design [1]. Researchers designing protein-protein interaction modulators or constrained peptide therapeutics should procure the enantiopure (R)-form of this scaffold.

Antimalarial Drug Discovery Targeting PfATP4

For antimalarial lead discovery programs, the THIQ-4-carboxamide scaffold is validated by the clinical candidate (+)-SJ733, which targets the P. falciparum Na⁺-ATPase PfATP4 [1]. The scaffold has demonstrated activity against multiple drug-resistant strains of P. falciparum with low mammalian cytotoxicity [2]. Medicinal chemistry teams pursuing novel antimalarials should prioritize the 4-carboxamide substitution pattern over the 3- or 1-carboxamide regioisomers, which lack comparable published antiplasmodial validation.

PARP Inhibitor Development Using the 4-Carboxamide Pharmacophore

The 1-oxo-3,4-dihydroisoquinoline-4-carboxamide series has produced PARP1/2 inhibitors with IC₅₀ values as low as 4.0 nM (PARP2), demonstrating favorable ADME characteristics compared to the clinical benchmark Olaparib [1]. The 4-carboxamide group is essential for PARP catalytic site engagement via H-bond donation. For oncology programs targeting PARP, the 4-carboxamide scaffold (or its 1-oxo derivative) is the appropriate procurement choice, as the 4-carboxylic acid analog lacks the requisite H-bond donor geometry.

Enantioselective Synthesis with Chiral β²-Amino Acid Building Blocks

The enzymatic resolution of β-TIC (the carboxylic acid precursor to the 4-carboxamide) yielding 99% e.e. for the (R)-enantiomer [1] makes this scaffold attractive for biocatalysis research and enantioselective synthesis method development. The 4-substituted tetrahydroisoquinoline represents one of the few β²-amino acid scaffolds with a demonstrated scalable enzymatic resolution route, offering an advantage over the 3-substituted Tic scaffold which typically relies on chiral pool synthesis from phenylalanine.

High-Throughput Screening with Aqueous-Compatible Building Blocks

The hydrochloride salt form of 1,2,3,4-tetrahydroisoquinoline-4-carboxamide (CAS 2044837-92-3) offers reliable aqueous solubility for HTS and in vitro pharmacology workflows [1]. Compared to the free base or the 4-carboxylic acid analog, the HCl salt dissolves readily in biological buffers (pH 5-7.4) without co-solvents, reducing DMSO-related assay artifacts. Procurement of the hydrochloride salt is recommended for laboratories conducting large-scale screening where consistent compound handling is critical.

Application

Selection Property

Validation Focus

Peptidomimetic β-turn design

β-turn conformational induction

Peptide secondary structure analysis (NMR/computational)

Antimalarial target (PfATP4) lead ID

4-carboxamide antiplasmodial scaffold

Drug-resistant P. falciparum strain panel screening

PARP inhibitor lead research

4-carboxamide pharmacophore (H-bond donor)

PARP1/2 enzymatic inhibition and ADME parameter review

Enantioselective synthesis research

Enzymatic resolution to high enantiomeric excess

Chiral purity verification (chiral HPLC/NMR)

High-throughput screening (HTS) workflows

Hydrochloride salt aqueous solubility

Buffer solubility and assay compatibility

• [1] Bucci R, Contini A, Bonetti A, et al. Tandem Tetrahydroisoquinoline-4-carboxylic Acid/β-Alanine as a New Construct Able to Induce a Flexible Turn. Chemistry. 2017;23(45):10822-10831. doi:10.1002/chem.201701045. View Source
• [2] Manolov S, Ivanov I, Bojilov D. Synthesis of Novel 1-Oxo-2,3,4-trisubstituted Tetrahydroisoquinoline Derivatives... 2023. https://www.thefreelibrary.com/Synthesis+of+Novel+1-Oxo-2,3,4-trisubstituted+Tetrahydroisoquinoline...-a0743211836 View Source
• [3] Safrygin A, Zhmurov PA, Dar'in DV, et al. 1-Oxo-3,4-dihydroisoquinoline-4-carboxamides as novel druglike inhibitors of PARP. J Enzyme Inhib Med Chem. 2021;36(1):1968-1983. View Source